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Abstract
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of 3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane (CAS No.

17096-07-0). This versatile organosilicon compound plays a crucial role as a coupling agent,

surface modifier, and crosslinking agent in a wide array of advanced materials. Its unique

bifunctional nature, possessing both a polymerizable methacrylate group and a hydrolyzable

tris(trimethylsiloxy)silyl group, makes it an invaluable tool in the development of high-

performance composites, adhesives, coatings, and biomaterials, including applications in the

dental and drug delivery fields. This document details its physicochemical properties, provides

experimental protocols for its synthesis and characterization, and illustrates its mechanism of

action in surface modification.
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3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane is a silane coupling agent characterized

by a central silicon atom bonded to a methacryloyloxypropyl group and three trimethylsiloxy

groups.

Caption: Chemical structure of 3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane.

Table 1: Chemical Identification

Identifier Value

CAS Number 17096-07-0[1][2]

Molecular Formula C₁₆H₃₈O₅Si₄[1][3]

Molecular Weight 422.81 g/mol [1][3]

IUPAC Name
3-[Tris(trimethylsilyloxy)silyl]propyl 2-methylprop-

2-enoate

Synonyms

Methacryloxypropyltris(trimethylsiloxy)silane,

Tris(trimethylsiloxy)-3-

(methacryloxy)propylsilane[1][2]

InChI Key BESKSSIEODQWBP-UHFFFAOYSA-N[4]

SMILES

C--INVALID-LINK--(C)O--INVALID-LINK--

(C)C">Si(CCCOC(C(C)=C)=O)O--INVALID-LINK-

-(C)C[1]

Physicochemical Properties
This compound is a colorless, transparent liquid under standard conditions.[3] It is characterized

by its hydrophobicity and thermal stability, which are imparted by the siloxy functional groups.[3]

Table 2: Physical and Chemical Properties
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Property Value Conditions

Appearance Colorless to light yellow liquid Ambient

Boiling Point 112-115 °C 0.2 mm Hg[3]

Density 0.918 g/mL 25 °C[3]

Refractive Index (n20/D) 1.419 20 °C[3]

Flash Point >110 °C -

Water Solubility Immiscible -

Purity ≥97% -

Applications in Research and Drug Development
3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane is a versatile molecule with a broad

range of applications stemming from its ability to chemically bond organic polymers to inorganic

materials.

Coupling Agent and Adhesion Promoter: It is widely used to improve the adhesion between

inorganic fillers (e.g., silica, glass fibers) and organic polymer matrices in composites,

coatings, and adhesives.[5] This enhancement of interfacial bonding leads to improved

mechanical properties and durability.

Surface Modification: The compound is employed to modify the surface properties of

substrates, rendering them hydrophobic or improving their compatibility with other materials.[5]

This is particularly relevant in the development of self-cleaning surfaces and biocompatible

materials.

Dental Materials: In dentistry, it is a key component in dental composites and sealants, where

it promotes adhesion between the resin matrix and inorganic fillers, enhancing the longevity

and performance of dental restorations.[6]

Biomaterials and Drug Delivery: Its biocompatibility and ability to form stable siloxane bonds

make it a candidate for use in biodegradable medical coatings and drug delivery systems.[5]
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The methacryloyloxy group allows for its incorporation into polymer networks, such as

hydrogels for contact lenses.[7]

Proteomics Research: It is also utilized as a TMS-protected silicate compound in proteomics

research.[2]

Experimental Protocols
Synthesis of 3-
(Methacryloyloxy)propyltris(trimethylsiloxy)silane
A common method for the synthesis of 3-(methacryloyloxy)propyltris(trimethylsiloxy)silane
involves the reaction of 3-(methacryloyloxy)propyltrimethoxysilane with trimethylsilyl acetate.

Materials:

3-(Methacryloyloxy)propyltrimethoxysilane

Trimethylsilyl acetate

Trifluoromethanesulfonic acid (catalyst)

BHT (Butylated hydroxytoluene, polymerization inhibitor)

Nitrogen gas supply

500 mL three-necked flask

Constant pressure dropping funnel

Magnetic stirrer

Dean-Stark apparatus

Condenser

Procedure:
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Under a nitrogen atmosphere, add 124.18 g (0.5 mol) of 3-

(methacryloyloxy)propyltrimethoxysilane to the 500 mL three-necked flask.[3]

Add 0.15 g of trifluoromethanesulfonic acid and 0.15 g of BHT to the flask.[3]

Heat the reaction mixture to 80 °C with stirring.[3]

Slowly add 198.35 g (1.5 mol) of trimethylsilyl acetate to the reaction flask using the constant

pressure dropping funnel.[3]

Maintain the reaction at 80 °C and monitor its progress (e.g., by gas chromatography) until the

starting material is consumed.

Upon completion, the product can be purified by fractional distillation under reduced pressure.

Purification
The primary method for purifying 3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane is

vacuum distillation. Due to its high boiling point, distillation at atmospheric pressure can lead to

polymerization of the methacrylate group. It is crucial to maintain a low pressure and to use a

polymerization inhibitor during the distillation process.

Characterization
4.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is used to confirm the presence of the various proton

environments in the molecule, including the vinyl protons of the methacrylate group, the

methyl protons of the methacrylate and trimethylsiloxy groups, and the methylene protons of

the propyl chain.

¹³C NMR: The carbon-13 NMR spectrum provides information on the carbon skeleton of the

molecule, confirming the presence of the carbonyl carbon, olefinic carbons, and the different

aliphatic carbons.[8]

4.3.2. Fourier-Transform Infrared (FTIR) Spectroscopy
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FTIR spectroscopy is a valuable tool for identifying the functional groups present in the molecule.

Key characteristic peaks include:

C=O stretch (ester): around 1720 cm⁻¹

C=C stretch (alkene): around 1638 cm⁻¹

Si-O-Si stretch: in the region of 1000-1100 cm⁻¹

C-H stretches (aliphatic): in the region of 2850-3000 cm⁻¹

Signaling Pathways and Experimental Workflows
As a synthetic silane coupling agent, 3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane is

not directly involved in biological signaling pathways. However, its mechanism of action in

modifying inorganic surfaces is a critical workflow in materials science. The following diagram

illustrates the process of surface modification of a silica substrate.
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Surface Modification Workflow

Hydroxylated Silica Surface
(Si-OH groups)

Hydrolysis of Silane
(Formation of Silanols)

Addition of
3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane

and water

Condensation Reaction
(Formation of Si-O-Si bonds)

Reaction with
surface hydroxyls

Polymerizable Surface
(Methacrylate groups exposed)

Covalent bonding to surface

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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